Cas no 79502-65-1 (Cobalt;diphenyliodanium;hexacyanide)

• Product Name: Cobalt;diphenyliodanium;hexacyanide
• CAS No: 79502-65-1
• MF: C₁₈H₁₀CoIN₆
• MW: 496.149875164032
• CID: 883904
• PubChem ID: 419571
• Update Time: 2025-04-19

Cobalt;diphenyliodanium;hexacyanide Chemical and Physical Properties

Names and Identifiers

• cobalt,diphenyliodanium,hexacyanide
• Cobalt
• diphenyliodanium
• hexacyanide
• 79502-65-1
• NSC-116298
• NSC116298
• Cobalt;diphenyliodanium;hexacyanide

• Inchi： 1S/C12H10I.6CN.Co/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;6*1-2;/h1-10H;;;;;;;/q+1;6*-1;
• InChI Key： AZLXEJDBMJIXOS-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC=CC=1)C1C=CC=CC=1.[Co].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-]

Computed Properties

• Exact Mass: 495.93400
• Monoisotopic Mass: 495.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 142.74000
• LogP: -0.08432